Cas no 93981-46-5 ((2-ethylhexanoato-O)(isononanoato-O)iron)

• Product Name: (2-ethylhexanoato-O)(isononanoato-O)iron
• CAS No: 93981-46-5
• MF: C₁₇H₃₄FeO₄
• MW: 358.294467449188
• CID: 1984118
• PubChem ID: 56841409
• Update Time: 2024-03-01

(2-ethylhexanoato-O)(isononanoato-O)iron Chemical and Physical Properties

Names and Identifiers

• (2-ethylhexanoato-O)(isononanoato-O)iron
• 2-ethylhexanoic acid,iron,7-methyloctanoic acid

• Inchi： 1S/C9H18O2.C8H16O2.Fe/c1-8(2)6-4-3-5-7-9(10)11;1-3-5-6-7(4-2)8(9)10;/h8H,3-7H2,1-2H3,(H,10,11);7H,3-6H2,1-2H3,(H,9,10);
• InChI Key： RSAIHMWXUJXUST-UHFFFAOYSA-N
• SMILES： [Fe].O([H])C(C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O.O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 358.180645g/mol
• Monoisotopic Mass: 358.180645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids